Cas no 23849-12-9 (Propanoic acid, 2-(4-bromophenoxy)-, methyl ester)

• Product Name: Propanoic acid, 2-(4-bromophenoxy)-, methyl ester
• CAS No: 23849-12-9
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 1415519
• PubChem ID: 4498727
• Update Time: 2025-04-20

Propanoic acid, 2-(4-bromophenoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2-(4-bromophenoxy)-, methyl ester
• methyl 2-(4-bromophenoxy)propanoate
• 23849-12-9
• SCHEMBL1676660
• AT41814
• AKOS003291411
• DTXSID10403725
• STK434838
• CLQPHOLTCVXMPT-UHFFFAOYSA-N
• AKOS016050654

• Inchi： 1S/C10H11BrO3/c1-7(10(12)13-2)14-9-5-3-8(11)4-6-9/h3-7H,1-2H3
• InChI Key： CLQPHOLTCVXMPT-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC(C(=O)OC)C

Computed Properties

• Exact Mass: 257.98913
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53